Cas no 136873-35-3 (2-{pyrazolo1,5-apyridin-7-yl}ethan-1-ol)

• Product Name: 2-{pyrazolo1,5-apyridin-7-yl}ethan-1-ol
• CAS No: 136873-35-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1248922
• PubChem ID: 85616740
• Update Time: 2025-05-20

2-{pyrazolo1,5-apyridin-7-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-7-ethanol
• 2-{pyrazolo1,5-apyridin-7-yl}ethan-1-ol
• 136873-35-3
• 2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol
• EN300-1637501

• Inchi： 1S/C9H10N2O/c12-7-5-9-3-1-2-8-4-6-10-11(8)9/h1-4,6,12H,5,7H2
• InChI Key： DCARVAASQQXJLB-UHFFFAOYSA-N
• SMILES： OCCC1=CC=CC2=CC=NN12

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 37.53

Additional information on 2-{pyrazolo1,5-apyridin-7-yl}ethan-1-ol

2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol (CAS No. 136873-35-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol (CAS No. 136873-35-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to 2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol.

The chemical structure of 2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol is characterized by a pyrazolopyridine core linked to an ethanolic group. The pyrazolopyridine moiety is a heterocyclic system consisting of a pyridine ring fused with a pyrazole ring. This structural arrangement provides the compound with a high degree of rigidity and conformational stability, which are crucial for its biological activity. The ethanolic group adds polarity and hydrogen-bonding capabilities, enhancing the compound's solubility and interactions with biological targets.

In terms of physical properties, 2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol is typically a solid at room temperature with a melting point ranging from 90°C to 95°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's solubility in water is limited but can be improved by adjusting the pH or using co-solvents. These properties make it suitable for various pharmaceutical formulations and in vitro studies.

Recent research has focused on the biological activities of 2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol. One notable area of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This effect is attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

Beyond its anti-inflammatory properties, 2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol has also been investigated for its antiviral activity. Research has demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral entry and replication processes within host cells. These findings suggest that 2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol could be a promising lead compound for the development of new antiviral drugs.

In the realm of cancer research, 2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol has shown potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines through the activation of caspase-dependent pathways. Additionally, it has been found to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways. These properties make it an attractive candidate for further investigation in cancer therapy.

The pharmacokinetic profile of 2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol has also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as moderate plasma protein binding and low clearance rates. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance the therapeutic potential of 2-{pyrazolo[1,5-a]pyridin-7-yl}ethan-1-ol, researchers have explored various chemical modifications to optimize its biological activity and pharmacological properties. For example, substituting different functional groups on the pyrazolopyridine core or modifying the ethanolic side chain can lead to compounds with improved potency and selectivity. These efforts are ongoing and hold promise for the development of more effective drugs based on this scaffold.

In conclusion, 2-{pyrazolo[1,5-a]pyridin-7-yi}ethan-l -ol (CAS No. 136873 -35 -3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.